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Compound of Interest

Compound Name: 2-(2-Bromoethyl)benzaldehyde

Cat. No.: B1278586

Essential Safety and Handling Guide for 2-(2-
Bromoethyl)benzaldehyde

This guide provides immediate safety, handling, and disposal protocols for 2-(2-
Bromoethyl)benzaldehyde (CAS No. 22901-09-3) for use by researchers, scientists, and drug
development professionals. Information has been compiled from available data and
supplemented with safety information from structurally similar compounds where a
comprehensive Safety Data Sheet (SDS) for the specific compound is not available. A thorough
risk assessment should be conducted before commencing any new procedures.

Hazard Identification and Classification

2-(2-Bromoethyl)benzaldehyde is classified as a hazardous substance. The following GHS
hazard statements have been identified for this compound[1]:

H302: Harmful if swallowed (Acute toxicity, oral).[1]

H312: Harmful in contact with skin (Acute toxicity, dermal).[1]

H315: Causes skin irritation (Skin corrosion/irritation).[1]

H319: Causes serious eye irritation (Serious eye damage/eye irritation).[1]

H332: Harmful if inhaled (Acute toxicity, inhalation).[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1278586?utm_src=pdf-interest
https://www.benchchem.com/product/b1278586?utm_src=pdf-body
https://www.benchchem.com/product/b1278586?utm_src=pdf-body
https://www.benchchem.com/product/b1278586?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Bromoethyl_benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Bromoethyl_benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Bromoethyl_benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Bromoethyl_benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Bromoethyl_benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Bromoethyl_benzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o H335: May cause respiratory irritation (Specific target organ toxicity, single exposure;
Respiratory tract irritation).[1]

Based on these classifications, 2-(2-Bromoethyl)benzaldehyde is an irritant and is harmful
through multiple routes of exposure.

Chemical and Physical Properties

A summary of the key quantitative data for 2-(2-Bromoethyl)benzaldehyde is presented in the

table below.

Property Value Source
CAS Number 22901-09-3 [1]
Molecular Formula CoHoBrO [11[2]
Molecular Weight 213.07 g/mol [1][2]
Appearance Pale yellow liquid [2]
Boiling Point 273.74 °C at 760 mmHg [2]
Density 1.448 g/cm3 [2]
Flash Point 81 °C [3114]

Store in a well-ventilated
place. Keep container tightly
closed. Store locked up.
Storage [5][6]
Recommended to keep
refrigerated and under an inert

atmosphere.

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to ensure personal safety
when handling this compound.
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Protection Type

Required Equipment

Rationale

Eye & Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes
and vapors that can cause

serious eye irritation[1][5][7].

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

To prevent skin contact, as the
substance is harmful and
causes skin irritation[1][5][7].
Gloves must be inspected
before use and disposed of

properly after[8][9].

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. If
ventilation is inadequate or
vapors/aerosols are
generated, a NIOSH-approved
respirator with appropriate

cartridges should be used.

To prevent inhalation, which is
a known route of harmful
exposure[1][7][10].

Protective Clothing

Alab coat, long-sleeved shirt,
and long pants. For larger
guantities, consider a
chemical-resistant apron or

coveralls.

To prevent skin exposure[5][7].

Operational Plan for Safe Handling

A systematic approach to handling 2-(2-Bromoethyl)benzaldehyde is essential to minimize

exposure and ensure safety.
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Workflow for Safe Handling of 2-(2-Bromoethyl)benzaldehyde
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Step-by-Step Handling Procedure:

e Preparation:

o Thoroughly review this safety guide and any available Safety Data Sheets (SDS) for 2-(2-
Bromoethyl)benzaldehyde and similar compounds[5].

o Ensure all necessary PPE is available and in good condition.

o Work in a well-ventilated area, preferably a certified chemical fume hood[7].

o Confirm that an emergency eyewash station and safety shower are readily accessible and
unobstructed[5].

e Handling:

o

When handling the liquid, perform all transfers and weighing inside a chemical fume hood
to minimize inhalation of vapors[7].

o

Use techniques that minimize aerosol generation.

[¢]

Keep containers tightly closed when not in use[5][7].

[e]

Avoid contact with skin, eyes, and clothing[7].

[e]

Wash hands thoroughly after handling[7][8].
e Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents, strong bases, and strong
reducing agents[5][7].

o The compound may be sensitive to light, air, and moisture; for long-term storage, keeping
it refrigerated under an inert atmosphere is recommended[5][6].

First Aid Measures
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Immediate action is required in case of exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

Inhalation
give oxygen. Obtain medical aid immediately[5]

[71.

Immediately flush skin with plenty of soap and
) water for at least 15 minutes while removing
Skin Contact _ _ .
contaminated clothing and shoes. Get medical

attention if irritation occurs or persists[5][7].

Immediately flush open eyes with running water

for at least 15 minutes. Remove contact lenses
Eye Contact i . o

if present and easy to do. Continue rinsing.

Obtain medical aid immediately[5][7].

Do NOT induce vomiting without medical
advice. Rinse mouth with water. Never give

Ingestion anything by mouth to an unconscious person.
Call a physician or poison control center
immediately[7][11].

Spill and Disposal Plan

Spill Response:

o Evacuate and Ventilate: Evacuate non-essential personnel from the spill area. Ensure
adequate ventilation or that the spill is contained within a fume hood[9][10].

o Contain Spill: Use an inert absorbent material (e.g., vermiculite, dry sand) to contain the spill.
Do not use combustible materials like sawdust[7][12].

e Collect and Clean: Carefully collect the absorbed material into a suitable, labeled container
for hazardous waste. Clean the spill area thoroughly[10].
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Personal Protection: Wear the appropriate PPE as described above during the entire
cleanup process.

Disposal Plan:

Waste Segregation: All waste contaminated with 2-(2-Bromoethyl)benzaldehyde, including
absorbent materials, contaminated PPE, and empty containers, must be collected in a
designated and properly labeled hazardous waste container.

Disposal Method: Dispose of chemical waste through a licensed professional waste disposal
service. Do not empty into drains or release into the environment[5][9]. All disposal practices
must be in accordance with federal, state, and local regulations[10]. Handle uncleaned
containers as you would the product itself[10].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 2-(2-
Bromoethyl)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278586#personal-protective-equipment-for-
handling-2-2-bromoethyl-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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